Cas no 3970-40-9 (2-Chloro-3-nitrotoluene)

2-Chloro-3-nitrotoluene Properties

Names and Identifiers

• 2-Chloro-3-nitrotoluene
• 2-?Chloro-?3-?nitrotoluene
• 2-chloro-1-methyl-3-nitrobenzene
• 2-Chloro-3-methylnitrobenzene
• 2-Chloro-3-Nitro Toluene
• Benzene, 2-chloro-1-methyl-3-nitro-
• XTSGZXRUCAWXKY-UHFFFAOYSA-N
• NSC87550
• KSC493S7B
• SBB064079
• AS02829
• AM62204
• L228
• 4D4MB5FE9P
• EINECS 223-591-9
• BP-12785
• SY015141
• 2-Chloro-3-nitrotoluene, 98%
• CS-W002415
• C2611
• AJ-797/43492847
• FT-0635084
• AC-25928
• InChI=1/C7H6ClNO2/c1-5-3-2-4-6(7(5)8)9(10)11/h2-4H,1H
• EN300-100607
• 2-Chloro-1-methyl-3-nitro-benzene
• NSC 87550
• A6630
• UNII-4D4MB5FE9P
• PS-5584
• 3970-40-9
• 2-Chloro-1-methyl-3-nitro-benzene;2-Chloro-3-nitrotoluene
• NS00030650
• SCHEMBL541391
• AKOS005145648
• NSC-87550
• DTXSID90192786
• MFCD00134653
• J-508683
• DB-023979
• +Expand

• MDL： MFCD00134653
• InChIKey： XTSGZXRUCAWXKY-UHFFFAOYSA-N
• Inchi： 1S/C7H6ClNO2/c1-5-3-2-4-6(7(5)8)9(10)11/h2-4H,1H3
• SMILES： ClC1C(=C([H])C([H])=C([H])C=1C([H])([H])[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 171.00900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 171.009
• Heavy Atom Count: 11
• Complexity: 157
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 45.8

Experimental Properties

• LogP: 3.07980
• PSA: 45.82000
• Refractive Index: n20/D 1.557(lit.)
• Boiling Point: 148°C/25mmHg(lit.)
• Melting Point: 21 °C (lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: liquid
• Solubility: Not determined
• Density: 1.298 g/mL at 25 °C(lit.)

2-Chloro-3-nitrotoluene Security Information

• Symbol: GHS07 GHS09
• WGK Germany：3
• Safety Term：S61
• Safety Instruction： S61
• Risk Phrases：R22; R50
• Dangerous goods sign： Xn N
• Hazardous Material transportation number：UN 2433 6.1/PG 3
• Hazard Statement： H302,H400
• Warning Statement： P273
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 22-50
• Signal Word：Warning
• HazardClass：6.1

2-Chloro-3-nitrotoluene Customs Data

• HS CODE：2904909090
• Customs Data：

  China Customs Code:

  2904909090

  Overview:

  2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%